Cas no 54108-75-7 (4-propan-2-yl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione)

• Product Name: 4-propan-2-yl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• CAS No: 54108-75-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 939747
• PubChem ID: 292477
• Update Time: 2025-04-19

4-propan-2-yl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-propan-2-yl-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• (+-)-3c-Isopropyl-cyclohex-4-en-1r,2c-dicarbonsaeure-anhydrid
• (+-)-3c-isopropyl-cyclohex-4-ene-1r,2c-dicarboxylic acid-anhydride
• 4-(propan-2-yl)-3a,4,7,7a-tetrahydro-2-benzofuran-1,3-dione
• AC1L6I2R
• AC1Q6H88
• AG-J-16767
• AR-1F7243
• CTK4J9626
• NSC158259
• 54108-75-7
• DTXSID90303411
• NSC-158259

• Inchi： 1S/C11H14O3/c1-6(2)7-4-3-5-8-9(7)11(13)14-10(8)12/h3-4,6-9H,5H2,1-2H3
• InChI Key： VVABHAATGQMWCT-UHFFFAOYSA-N
• SMILES： O1C(C2CC=CC(C(C)C)C2C1=O)=O

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.141
• Boiling Point: 319.9°C at 760 mmHg
• Flash Point: 147.1°C
• Refractive Index: 1.502
• PSA: 43.37
• LogP: 1.53430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans